Lipophilicity (XLogP3-AA) Comparison: 4-Chloro vs. 3-Fluoro-2-methyl Analog
The target compound has a computed XLogP3-AA of 3.5, compared to 2.9 for the 3-fluoro-2-methyl-N-(thiazol-5-ylmethyl)aniline analog [1][2]. This ΔLogP of 0.6 units translates to an approximately 4-fold higher predicted octanol-water partition coefficient, indicating substantially greater lipophilicity that can influence membrane penetration and tissue distribution.
| Evidence Dimension | Computed LogP (XLogP3-AA) |
|---|---|
| Target Compound Data | 3.5 |
| Comparator Or Baseline | 3-Fluoro-2-methyl-N-(thiazol-5-ylmethyl)aniline: 2.9 |
| Quantified Difference | Δ = 0.6 units |
| Conditions | Computed by XLogP3 3.0, PubChem |
Why This Matters
Higher lipophilicity can enhance passive membrane permeability but may also reduce aqueous solubility—critical considerations for assay development and in vivo dosing formulations.
- [1] PubChem CID 65720317. 4-chloro-N-[(4-methyl-1,3-thiazol-5-yl)methyl]aniline. XLogP3-AA: 3.5. View Source
- [2] PubChem CID 53486214. 3-fluoro-2-methyl-N-(thiazol-5-ylmethyl)aniline. XLogP3-AA: 2.9. View Source
